5-Cholesten-3-one
5-Cholesten-3-one
delta(sup5)-Cholestenone is a natural product found in Capsella bursa-pastoris with data available.
Brand Name:
Vulcanchem
CAS No.:
601-54-7
VCID:
VC20784957
InChI:
InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,22-25H,6-8,10-17H2,1-5H3
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C
Molecular Formula:
C27H44O
Molecular Weight:
384.6 g/mol
5-Cholesten-3-one
CAS No.: 601-54-7
Cat. No.: VC20784957
Molecular Formula: C27H44O
Molecular Weight: 384.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | delta(sup5)-Cholestenone is a natural product found in Capsella bursa-pastoris with data available. |
|---|---|
| CAS No. | 601-54-7 |
| Molecular Formula | C27H44O |
| Molecular Weight | 384.6 g/mol |
| IUPAC Name | 10,13-dimethyl-17-(6-methylheptan-2-yl)-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,22-25H,6-8,10-17H2,1-5H3 |
| Standard InChI Key | GGCLNOIGPMGLDB-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(=O)C4)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(=O)C4)C)C |
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